5-methyl-3-(1-methyl-2-pyridin-2-ylethyl)quinazolin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-methyl-3-(1-methyl-2-pyridin-2-ylethyl)quinazolin-4(3H)-one, commonly known as MPEQ, is a quinazoline compound that has been extensively studied for its potential therapeutic applications. MPEQ has been found to exhibit a variety of biochemical and physiological effects, making it a promising target for drug development.
Mechanism of Action
The exact mechanism of action of MPEQ is not fully understood, but it is believed to act as a positive allosteric modulator of the α2δ subunit of voltage-gated calcium channels. This leads to an increase in calcium influx into neurons, which can enhance neurotransmitter release and modulate neuronal excitability.
Biochemical and Physiological Effects:
MPEQ has been found to exhibit a variety of biochemical and physiological effects. It has been shown to increase the release of several neurotransmitters, including GABA, glutamate, and noradrenaline. MPEQ has also been found to increase the expression of genes involved in calcium signaling and synaptic plasticity. In addition, MPEQ has been found to exhibit antioxidant activity and protect against oxidative stress-induced cell death.
Advantages and Limitations for Lab Experiments
One advantage of MPEQ is its potent and selective activity as a positive allosteric modulator of the α2δ subunit of voltage-gated calcium channels. This makes it a valuable tool for investigating the role of calcium signaling in neuronal function and disease. However, one limitation of MPEQ is its poor solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for research on MPEQ. One area of interest is its potential as a treatment for epilepsy and other neurological disorders. Another area of interest is its potential as a treatment for pain and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of MPEQ and its effects on calcium signaling and synaptic plasticity. Finally, the development of more soluble analogs of MPEQ could expand its potential applications in research and drug development.
Synthesis Methods
The synthesis of MPEQ involves the condensation of 2-aminopyridine and 5-methyl-2-nitrobenzoic acid, followed by reduction and cyclization. The reaction yields MPEQ as a white crystalline solid with a melting point of 233-235°C.
Scientific Research Applications
MPEQ has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticonvulsant activity in animal models, and is being investigated as a potential treatment for epilepsy. MPEQ has also been found to exhibit analgesic and anxiolytic effects, making it a potential treatment for pain and anxiety disorders.
properties
IUPAC Name |
5-methyl-3-(1-pyridin-2-ylpropan-2-yl)quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-12-6-5-8-15-16(12)17(21)20(11-19-15)13(2)10-14-7-3-4-9-18-14/h3-9,11,13H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEZVFOUQODJPSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)N=CN(C2=O)C(C)CC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.